molecular formula C19H22N2O4S B4436220 4-(4-morpholinylsulfonyl)-N-(1-phenylethyl)benzamide

4-(4-morpholinylsulfonyl)-N-(1-phenylethyl)benzamide

Cat. No. B4436220
M. Wt: 374.5 g/mol
InChI Key: DZPMYXQYUIUJSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-morpholinylsulfonyl)-N-(1-phenylethyl)benzamide, also known as MNSB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MNSB belongs to the family of sulfonyl-containing compounds, which have been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The mechanism of action of 4-(4-morpholinylsulfonyl)-N-(1-phenylethyl)benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation and cancer cell growth. 4-(4-morpholinylsulfonyl)-N-(1-phenylethyl)benzamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. It has also been found to inhibit the activity of certain protein kinases, which are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
4-(4-morpholinylsulfonyl)-N-(1-phenylethyl)benzamide has been found to have a range of biochemical and physiological effects. It has been shown to decrease the production of inflammatory mediators such as prostaglandins and cytokines. It also inhibits the growth and proliferation of cancer cells by inducing apoptosis, a process of programmed cell death. 4-(4-morpholinylsulfonyl)-N-(1-phenylethyl)benzamide has been found to have a low toxicity profile and does not exhibit any significant adverse effects on normal cells.

Advantages and Limitations for Lab Experiments

4-(4-morpholinylsulfonyl)-N-(1-phenylethyl)benzamide has several advantages for use in lab experiments. It is easy to synthesize and purify, making it readily available for research purposes. It exhibits a range of biological activities, making it useful for studying the mechanisms of inflammation and cancer growth. However, there are also limitations to using 4-(4-morpholinylsulfonyl)-N-(1-phenylethyl)benzamide in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments. Additionally, its low solubility in water can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for research on 4-(4-morpholinylsulfonyl)-N-(1-phenylethyl)benzamide. One area of interest is the development of 4-(4-morpholinylsulfonyl)-N-(1-phenylethyl)benzamide-based drugs for the treatment of inflammatory diseases and cancer. Further research is needed to fully understand the mechanism of action of 4-(4-morpholinylsulfonyl)-N-(1-phenylethyl)benzamide and to identify potential targets for drug development. Additionally, the use of 4-(4-morpholinylsulfonyl)-N-(1-phenylethyl)benzamide in combination with other drugs or therapies may enhance its therapeutic effects. Finally, more research is needed to explore the potential applications of 4-(4-morpholinylsulfonyl)-N-(1-phenylethyl)benzamide in other areas, such as antiviral therapy and neurodegenerative diseases.

Scientific Research Applications

4-(4-morpholinylsulfonyl)-N-(1-phenylethyl)benzamide has been found to exhibit a range of biological activities that make it a potential candidate for therapeutic applications. It has been shown to have anti-inflammatory properties, which make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis and asthma. It also exhibits anti-cancer properties and has been found to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells.

properties

IUPAC Name

4-morpholin-4-ylsulfonyl-N-(1-phenylethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N2O4S/c1-15(16-5-3-2-4-6-16)20-19(22)17-7-9-18(10-8-17)26(23,24)21-11-13-25-14-12-21/h2-10,15H,11-14H2,1H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DZPMYXQYUIUJSW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCOCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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